Cas no 2035008-24-1 (3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile)
3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-[1-[(E)-2-phenylethenyl]sulfonylpiperidin-3-yl]oxypyrazine-2-carbonitrile
- (E)-3-((1-(styrylsulfonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
- 3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile
-
- Inchi: 1S/C18H18N4O3S/c19-13-17-18(21-10-9-20-17)25-16-7-4-11-22(14-16)26(23,24)12-8-15-5-2-1-3-6-15/h1-3,5-6,8-10,12,16H,4,7,11,14H2/b12-8+
- InChI Key: HLOHZWSWNHCINE-XYOKQWHBSA-N
- SMILES: S(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C(C#N)=NC([H])=C([H])N=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 631
- XLogP3: 2
- Topological Polar Surface Area: 105
3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6491-1075-2μmol |
3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile |
2035008-24-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6491-1075-5μmol |
3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile |
2035008-24-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6491-1075-10μmol |
3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile |
2035008-24-1 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6491-1075-20μmol |
3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile |
2035008-24-1 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6491-1075-1mg |
3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile |
2035008-24-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6491-1075-2mg |
3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile |
2035008-24-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6491-1075-3mg |
3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile |
2035008-24-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6491-1075-4mg |
3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile |
2035008-24-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6491-1075-5mg |
3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile |
2035008-24-1 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6491-1075-10mg |
3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile |
2035008-24-1 | 10mg |
$79.0 | 2023-09-08 |
3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile
3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile (CAS No. 2035008-24-1): An Overview
3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile (CAS No. 2035008-24-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the treatment of neurological disorders and cancer. This overview aims to provide a comprehensive understanding of the chemical properties, biological activities, and recent research advancements associated with this compound.
The chemical structure of 3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile is composed of a pyrazine core linked to a piperidine ring through an ether bond. The piperidine ring is further substituted with an (E)-2-phenylethenesulfonyl group, which imparts significant functional diversity and biological activity to the molecule. The presence of the nitrile group on the pyrazine ring adds to its reactivity and potential for forming various chemical bonds, making it a versatile scaffold for drug design.
In terms of physical properties, 3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile is a solid at room temperature with a molecular weight of approximately 407.5 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and pharmaceutical formulations. The compound's stability under different conditions, including pH and temperature, has been extensively studied to ensure its reliability in experimental settings.
Recent research has focused on the biological activities of 3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile. One of the most notable findings is its potent neuroprotective effects. Studies have shown that this compound can effectively reduce neuronal damage caused by oxidative stress and inflammation, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the activation of antioxidant enzymes and the inhibition of pro-inflammatory cytokines, thereby providing a dual protective effect on neuronal cells.
In addition to its neuroprotective properties, 3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile has demonstrated significant anticancer activity. Preclinical studies have shown that it can selectively inhibit the growth of cancer cells while sparing normal cells. The compound targets multiple signaling pathways involved in cell proliferation and survival, including the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These findings suggest that 3-{[1-(E)-2-(phenylethenesulfonyl)piperidin]-3-yloxy}pyrazine--2-carbonitrile could be developed into a novel therapeutic agent for various types of cancer.
The pharmacokinetic properties of 3-{[1-(E)-2-(phenylethenesulfonyl)piperidin]-3-yloxy}pyrazine--2-carbonitrile have also been investigated to assess its suitability for clinical applications. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, with a half-life suitable for once-daily dosing regimens. These characteristics make it an attractive candidate for further development into a drug product.
To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 3-{[1-(E)-2-(phenylethenesulfonyl)piperidin]-3-yloxy}pyrazine--2-carbonitrile. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's clinical utility and pave the way for its eventual approval as a new drug.
In conclusion, 3-{[1-(E)-2-(phenylethenesulfonyl)piperidin]-3-yloxy}pyrazine--2-carbonitrile (CAS No. 2035008-24-1) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new aspects of its mechanism of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases.
2035008-24-1 (3-({1-[(E)-2-phenylethenesulfonyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)